Cas no 847407-91-4 (3-methyl-7-(4-methylphenyl)methyl-8-(morpholin-4-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 3-methyl-7-(4-methylphenyl)methyl-8-(morpholin-4-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 847407-91-4
• MF: C₁₉H₂₃N₅O₃
• MW: 369.417623758316
• CID: 5805048
• Update Time: 2025-07-15

3-methyl-7-(4-methylphenyl)methyl-8-(morpholin-4-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-methyl-7-(4-methylbenzyl)-8-(morpholinomethyl)-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-3-methyl-7-[(4-methylphenyl)methyl]-8-(4-morpholinylmethyl)-
• 3-methyl-7-(4-methylphenyl)methyl-8-(morpholin-4-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C19H23N5O3/c1-13-3-5-14(6-4-13)11-24-15(12-23-7-9-27-10-8-23)20-17-16(24)18(25)21-19(26)22(17)2/h3-6H,7-12H2,1-2H3,(H,21,25,26)
• InChI Key： SGMHKTBYMDYNPE-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(C)C=C2)C2=C(N(C)C(=O)NC2=O)N=C1CN1CCOCC1

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• pka: 9.67±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 3-methyl-7-(4-methylphenyl)methyl-8-(morpholin-4-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Overview of 3-methyl-7-(4-methylphenyl)methyl-8-(morpholin-4-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 847407-91-4)

The compound 3-methyl-7-(4-methylphenyl)methyl-8-(morpholin-4-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 847407-91-4) is a structurally complex purine derivative with significant potential in pharmaceutical research. Its unique molecular architecture, featuring a morpholin-4-yl moiety and a 4-methylphenyl group, makes it a subject of interest for drug discovery and development. Researchers are increasingly focusing on this compound due to its potential applications in modulating biological pathways, particularly in the context of inflammation and metabolic disorders.

In recent years, the demand for novel purine-based compounds like 3-methyl-7-(4-methylphenyl)methyl-8-(morpholin-4-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has surged, driven by advancements in targeted therapy and personalized medicine. This compound's purine-2,6-dione core is a key structural motif found in many bioactive molecules, which explains its relevance in modern medicinal chemistry. Scientists are exploring its interactions with enzymes such as phosphodiesterases and kinases, which are critical in cellular signaling.

One of the most frequently asked questions about CAS No. 847407-91-4 is its solubility and stability under physiological conditions. Studies indicate that the morpholin-4-yl group enhances the compound's water solubility, making it more suitable for formulation in aqueous-based drug delivery systems. Additionally, the 4-methylphenyl substituent contributes to its lipophilicity, balancing its pharmacokinetic properties. These characteristics are crucial for researchers designing new therapeutics with improved bioavailability.

The synthesis of 3-methyl-7-(4-methylphenyl)methyl-8-(morpholin-4-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves multi-step organic reactions, including alkylation and cyclization processes. Recent publications highlight optimized synthetic routes that improve yield and purity, addressing common challenges in scaling up production. This progress aligns with the growing interest in sustainable and cost-effective manufacturing methods for high-value intermediates in the pharmaceutical industry.

Another hot topic surrounding this compound is its potential role in addressing neurodegenerative diseases. Preliminary in vitro studies suggest that derivatives of purine-2,6-dione may exhibit neuroprotective effects by modulating oxidative stress pathways. While further validation is needed, these findings have sparked discussions about its applicability in treating conditions like Alzheimer's and Parkinson's disease. Researchers are also investigating its compatibility with blood-brain barrier penetration, a critical factor for CNS-targeted drugs.

From a commercial perspective, the global market for specialized purine derivatives like CAS No. 847407-91-4 is expanding rapidly. Pharmaceutical companies are investing in proprietary technologies to develop analogs with enhanced selectivity and reduced off-target effects. This trend reflects the broader shift toward precision medicine, where compounds with well-defined mechanisms of action are highly valued. The morpholin-4-yl and 4-methylphenyl functional groups in this molecule offer versatile handles for further structural modifications, enabling the creation of tailored drug candidates.

In conclusion, 3-methyl-7-(4-methylphenyl)methyl-8-(morpholin-4-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a promising scaffold for future therapeutic development. Its combination of solubility-enhancing and target-binding properties positions it as a valuable tool for researchers exploring new treatment paradigms. As scientific understanding of its biological interactions deepens, this compound is likely to play an increasingly important role in addressing unmet medical needs across multiple disease areas.